Cas no 2580190-05-0 (tert-butyl 2-(1s,4s)-4-amino-4-methylcyclohexylacetate)

• Product Name: tert-butyl 2-(1s,4s)-4-amino-4-methylcyclohexylacetate
• CAS No: 2580190-05-0
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 5659282
• PubChem ID: 147772878
• Update Time: 2025-08-03

tert-butyl 2-(1s,4s)-4-amino-4-methylcyclohexylacetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-amino-4-methylcyclohexyl)acetate
• EN300-27702973
• SCHEMBL23223880
• tert-butyl 2-[(1s,4s)-4-amino-4-methylcyclohexyl]acetate
• EN300-27695368
• 2387920-23-0
• 2580190-05-0
• tert-butyl 2-(1s,4s)-4-amino-4-methylcyclohexylacetate

• Inchi： 1S/C13H25NO2/c1-12(2,3)16-11(15)9-10-5-7-13(4,14)8-6-10/h10H,5-9,14H2,1-4H3
• InChI Key： HGGSXZFOLAMLLP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CC1CCC(C)(CC1)N)=O

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų